3-(2-Cyclohexyl-benzoimidazol-1-yl)-propionic acid

• IUPAC Name: 3-(2-cyclohexylbenzimidazol-1-yl)propanoic acid
• InChI: InChI=1S/C16H20N2O2/c19-15(20)10-11-18-14-9-5-4-8-13(14)17-16(18)12-6-2-1-3-7-12/h4-5,8-9,12H,1-3,6-7,10-11H2,(H,19,20)
• InChI Key: RLVPNSMMTGHJBC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC3=CC=CC=C3N2CCC(=O)O
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

3-(2-Cyclohexyl-benzoimidazol-1-yl)-propionic acid (CHBP) is a novel compound synthesized from cyclohexylbenzoic acid and 2-methylbenzoimidazole. This compound has been studied for its potential therapeutic effects, as well as its potential applications in the field of scientific research.

Scientific Research Applications

Antimicrobial Activity

Compounds containing the benzoimidazole moiety, similar to "3-(2-Cyclohexyl-benzoimidazol-1-yl)-propionic acid," have been constructed and evaluated for their antimicrobial activities. These compounds demonstrated significant effectiveness against a variety of gram-positive and gram-negative bacteria, as well as fungi, highlighting their potential in addressing microbial resistance issues (E. A. Abd El-Meguid, 2014).

Antimycobacterial Activity

Research on the synthesis and antimycobacterial activity of various substituted compounds, including those with structural similarities to "3-(2-Cyclohexyl-benzoimidazol-1-yl)-propionic acid," has been part of efforts to combat tuberculosis. Some synthesized compounds showed modest growth inhibition of Mycobacterium tuberculosis, contributing to the understanding of structure-activity relationships in antitubercular drug development (P. Sanna, A. Carta, L. Gherardini, M. Esmail, Rahbar Nikookar, 2002).

Anticancer Activity

Benzimidazole-based compounds have been investigated for their DNA binding, cellular DNA lesion, and cytotoxicity against various cancer cell lines. These studies reveal the compounds' potential as effective agents in cancer therapy, through mechanisms such as intercalative DNA binding and the induction of reactive oxygen species (ROS) leading to apoptosis (Anup Paul, Sellamuthu Anbu, G. Sharma, M. L. Kuznetsov, B. Koch, M., F. C. G. D. Silva, A. Pombeiro, 2015).

Organic Synthesis

"3-(2-Cyclohexyl-benzoimidazol-1-yl)-propionic acid" and related structures serve as key intermediates in the synthesis of a wide array of organic compounds. For instance, novel methods for the synthesis of benzimidazole-fused 1,4-diazepine-5-ones via a one-pot reaction demonstrate the versatility of benzoimidazole derivatives in constructing complex organic molecules with potential biological activities (M. Ghandi, N. Zarezadeh, Abuzar Taheri, 2011).